Cas no 13846-19-0 (1,4-Benzenedicarboxylic acid, diethenyl ester)

• Product Name: 1,4-Benzenedicarboxylic acid, diethenyl ester
• CAS No: 13846-19-0
• MF: C₁₂H₁₀O₄
• MW: 218.205403804779
• CID: 1253537
• PubChem ID: 15374889
• Update Time: 2025-06-30

1,4-Benzenedicarboxylic acid, diethenyl ester Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenedicarboxylic acid, diethenyl ester
• bis(ethenyl) benzene-1,4-dicarboxylate
• divinyl terephthalate
• 1,4-DIETHENYL BENZENE-1,4-DICARBOXYLATE
• AS-80291
• E77556
• DTXSID50572141
• IHXBXGHGYCSRAP-UHFFFAOYSA-N
• Diethenyl benzene-1,4-dicarboxylate
• A905666
• 13846-19-0
• SCHEMBL295796
• 1,4-Benzenedicarboxylic acid, 1,4-diethenyl ester

• Inchi： 1S/C12H10O4/c1-3-15-11(13)9-5-7-10(8-6-9)12(14)16-4-2/h3-8H,1-2H2
• InChI Key： IHXBXGHGYCSRAP-UHFFFAOYSA-N
• SMILES： O(C=C)C(C1C=CC(C(=O)OC=C)=CC=1)=O

Computed Properties

• Exact Mass: 218.05790880g/mol
• Monoisotopic Mass: 218.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Phthalic acid and derivatives

Additional information on 1,4-Benzenedicarboxylic acid, diethenyl ester

Introduction to 1,4-Benzenedicarboxylic acid, diethenyl ester (CAS No. 13846-19-0)

1,4-Benzenedicarboxylic acid, diethenyl ester, with the chemical formula C₁₆H₁₂O₄, is a significant compound in the field of organic chemistry and pharmaceutical research. This derivative of benzene dicarboxylic acid has garnered attention due to its unique structural properties and potential applications in drug development and material science. The compound is characterized by the presence of two ethenyl groups attached to the benzene ring, which imparts distinct reactivity and functionalization possibilities.

The synthesis of 1,4-benzenedicarboxylic acid, diethenyl ester involves meticulous chemical processes that require precise control over reaction conditions. Typically, the compound is prepared through the esterification of maleic anhydride or fumaric acid derivatives with ethylene glycol under controlled temperatures and catalysts. This method ensures high yield and purity, making it suitable for further chemical modifications and applications.

In recent years, 1,4-benzenedicarboxylic acid, diethenyl ester has been explored for its potential in pharmaceutical applications. Its molecular structure allows for the introduction of various functional groups, making it a versatile intermediate in the synthesis of more complex molecules. Researchers have been particularly interested in its role as a precursor in the development of novel therapeutic agents targeting neurological disorders and inflammatory conditions.

One of the most compelling aspects of 1,4-benzenedicarboxylic acid, diethenyl ester is its ability to act as a scaffold for drug design. The presence of aromatic rings and ester functionalities provides multiple sites for interaction with biological targets. Studies have shown that derivatives of this compound exhibit promising activity against enzymes involved in cancer progression and neurodegenerative diseases. For instance, modifications to the ethenyl groups can enhance binding affinity to specific protein targets, leading to more effective drug candidates.

The compound's relevance extends beyond pharmaceuticals into materials science. Its rigid aromatic core and flexible side chains make it an excellent candidate for polymer synthesis. Researchers have utilized 1,4-benzenedicarboxylic acid, diethenyl ester to develop advanced polymers with enhanced mechanical properties and thermal stability. These materials find applications in electronics, coatings, and high-performance composites.

Recent advancements in computational chemistry have further illuminated the potential of 1,4-benzenedicarboxylic acid, diethenyl ester. Molecular modeling studies suggest that subtle modifications to its structure can significantly alter its biological activity. This insight has guided researchers in designing more efficient synthetic routes and optimizing drug-like properties. The integration of machine learning algorithms has expedited the discovery process by predicting structural modifications that enhance efficacy while minimizing side effects.

The environmental impact of synthesizing and utilizing 1,4-benzenedicarboxylic acid, diethenyl ester is also a critical consideration. Efforts are underway to develop greener synthetic methodologies that reduce waste and energy consumption. Catalytic processes using biodegradable reagents are being explored as alternatives to traditional methods. These innovations not only improve sustainability but also make the compound more accessible for large-scale applications.

In conclusion, 1,4-benzenedicarboxylic acid, diethenyl ester (CAS No. 13846-19-0) represents a fascinating intersection of organic chemistry and pharmaceutical science. Its unique structure offers diverse opportunities for innovation in drug development and material engineering. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an increasingly important role in advancing scientific and industrial progress.